Cas no 88458-13-3 (7-Tetradecenedioic acid, 6-methyl-)

• Product Name: 7-Tetradecenedioic acid, 6-methyl-
• CAS No: 88458-13-3
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 632120
• PubChem ID: 71318084
• Update Time: 2025-04-19

7-Tetradecenedioic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Tetradecenedioic acid, 6-methyl-
• 6-methyltetradec-7-enedioic acid
• DTXSID60748259
• 88458-13-3

• Inchi： 1S/C15H26O4/c1-13(10-7-8-12-15(18)19)9-5-3-2-4-6-11-14(16)17/h5,9,13H,2-4,6-8,10-12H2,1H3,(H,16,17)(H,18,19)
• InChI Key： DKAXPMTVWCMHKR-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C)C=CCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 270.18310931g/mol
• Monoisotopic Mass: 270.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų